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Compound of Interest

Compound Name: Lantadene A

Cat. No.: B1674485

Introduction: Lantadene A is a naturally occurring pentacyclic triterpenoid and a major
bioactive constituent isolated from the leaves of the Lantana camara plant.[1][2] Belonging to
the oleanane series of triterpenoids, this compound has garnered significant scientific interest
due to its pronounced biological activities, including hepatotoxicity in livestock, as well as
potential antitumor, antimicrobial, and antioxidant properties.[1][3][4] The structural and
chemical properties of Lantadene A are pivotal to its biological function and are a key area of
study for researchers in natural product chemistry, toxicology, and drug development. This
technical guide provides a comprehensive overview of the physical and chemical properties of
pure Lantadene A, detailed experimental protocols for its isolation and analysis, and insights
into its mechanisms of action.

Chemical Identity and Structure

Lantadene A, also known as Rehmannic acid, is structurally defined as 223-angeloyloxy-3-
oxoolean-12-en-28-oic acid.[2][3] Its structure was definitively determined by Nobel laureate Sir
Derek Barton.[1] The core of the molecule is a pentacyclic oleanane backbone featuring a
ketone group at the C-3 position, a carboxylic acid at C-28, and a characteristic double bond
between C-12 and C-13.[5] An angeloyl ester group is attached at the C-22[3 position.

X-ray crystallography studies have revealed that the A/B and B/C rings are trans-fused, while
the D/E rings are cis-fused.[6][7] Lantadene A can exist in at least two polymorphic forms (I
and II), which exhibit different crystal shapes and melting behaviors.[3][6] Form | consists of
white, rod-shaped crystals, while Form Il particles are irregular and polyhedral.[6] This
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polymorphism is significant as studies suggest Form | is non-toxic to guinea pigs, whereas

Form Il induces toxicity.[3][6]

Table 1: Chemical Identifiers for Lantadene A

Identifier Value
(4R,4aS,6aR,6aS,6bR,8aR,12aR,14bS)-2,2,6a,
6b,9,9,12a-heptamethyl-4-[(Z)-2-methylbut-2-

IUPAC Name enoyl]oxy-10-oxo-
3,4,5,6,6a,7,8,8a,11,12,13,14b-dodecahydro-
1H-picene-4a-carboxylic acid[3]

Rehmannic acid, 22-beta-Angeloyloxyoleanolic

Synonyms )
acid[3][8]

CAS Number 467-81-2[1][3]

Chemical Class

Pentacyclic Triterpenoid (Oleanane type)[1][2]

C/IC=C(/C)\C(=0)0[C@@H]1CC(C[C@@H]2[C
@]1(CC[C@@]3(C2=CC[C@H}4[C@]3(CC[C@

SMILES
@H]5[C@@]4(CCC(=0)C5(C)C)C)C)C)C(=0)O
)(C)C[3][9]

InChl Key KCLIRHUTOPOHKJ-LSZVMECJSA-N[3][9]

Physical and Chemical Properties

The physicochemical properties of Lantadene A are summarized below. The compound is

typically isolated as a crystalline solid from solvents like methanol.[3]

Table 2: Physical and Chemical Properties of Lantadene A
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Property Value Source(s)
Molecular Formula Cs35H5205 (110319110111
Molecular Weight 552.8 g/mol [1][3][11]
Exact Mass 552.3815 Da [10]
Melting Point 297 °C (Form I) [11[3]
White, fluffy, rod-shaped
crystals (Form 1); Irregular,
Appearance ry ) ( ) J ) [31[6]
shining, polyhedral particles
(Form 1I1)
- Soluble in methanol and
Solubility [2][12]

chloroform

Table 3: Spectroscopic Data for Lantadene A Note: Some spectral data has been reported

from fractions containing Lantadene A and may not represent the absolutely pure compound.

Spectroscopic Technique

Observed Features Source(s)

UV-Vis

Maximum absorption (Amax) at
448 nm (in methanol and [13]

ethanol)

Infrared (IR)

Characteristic peaks at 3465

cm~1 (-OH), 3076.5cm™1

cyclic C-H), 2925 cm—!

tevelie &1 (14
(aliphatic C-H) have been

noted in qualitative triterpenoid

analysis.

Mass Spectrometry (MS)

The exact mass is 552.3815

Da. [10]

NMR Spectroscopy

1H-NMR and 3C-NMR data
have been used to confirm the [13]
structure in comparison with

published data.
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Experimental Protocols
Isolation and Purification of Lantadene A

The following protocol is a synthesized methodology based on established procedures for
extracting Lantadene A from Lantana camara leaves.[2][12] The general workflow involves

solvent extraction, purification via chromatography, and final crystallization.
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Plant Material Preparation

Lantana camara Leaves

Drying (55-70°C) & Grinding

Dried Leaf Powder

Extraction & Initial Cleanup

Methanol Extraction

l

Charcoal Decolorization

:

Chloroform Partitioning

Purification

Silica Gel Column Chromatography

'

Lantadene A Enriched Fractions

'

Fractional Crystallization (Methanol)

Pure Lantadene A
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Sample & Standard Preparation

Plant Extract Lantadene A Standard
Filtered Sample (0.22 pum) Calibration Standards
Inject Inject
HPLC Analysis

HPLC System
(Pump, Injector, C18 Column, UV/PDA Detector)

Data Processing

Generate Chromatograms

;

Construct Calibration Curve
(Peak Area vs. Concentration)

Quantify Lantadene A in Sample
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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